Cas no 941936-15-8 (3-methyl-4-oxo-1-phenyl-N-3-(trifluoromethyl)phenyl-1H,4H,7H-pyrazolo3,4-bpyridine-5-carboxamide)

• Product Name: 3-methyl-4-oxo-1-phenyl-N-3-(trifluoromethyl)phenyl-1H,4H,7H-pyrazolo3,4-bpyridine-5-carboxamide
• CAS No: 941936-15-8
• MF: C₂₁H₁₅F₃N₄O₂
• MW: 412.364614725113
• CID: 5501822
• Update Time: 2025-06-11

3-methyl-4-oxo-1-phenyl-N-3-(trifluoromethyl)phenyl-1H,4H,7H-pyrazolo3,4-bpyridine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4,7-Dihydro-3-methyl-4-oxo-1-phenyl-N-[3-(trifluoromethyl)phenyl]-1H-pyrazolo[3,4-b]pyridine-5-carboxamide (ACI)
• 3-methyl-4-oxo-1-phenyl-N-3-(trifluoromethyl)phenyl-1H,4H,7H-pyrazolo3,4-bpyridine-5-carboxamide

• Inchi： 1S/C21H15F3N4O2/c1-12-17-18(29)16(11-25-19(17)28(27-12)15-8-3-2-4-9-15)20(30)26-14-7-5-6-13(10-14)21(22,23)24/h2-11H,1H3,(H,25,29)(H,26,30)
• InChI Key： KEFVKMKFLASWMO-UHFFFAOYSA-N
• SMILES： O=C(C1C(=O)C2C(C)=NN(C=2NC=1)C1C=CC=CC=1)NC1C=C(C(F)(F)F)C=CC=1

Additional information on 3-methyl-4-oxo-1-phenyl-N-3-(trifluoromethyl)phenyl-1H,4H,7H-pyrazolo3,4-bpyridine-5-carboxamide

3-Methyl-4-oxo-1-phenyl-N-3-(trifluoromethyl)phenyl-1H,4H,7H-pyrazolo[3,4-b]pyridine-5-carboxamide (CAS No. 941936-15-8): An Overview

3-Methyl-4-oxo-1-phenyl-N-3-(trifluoromethyl)phenyl-1H,4H,7H-pyrazolo[3,4-b]pyridine-5-carboxamide (CAS No. 941936-15-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The structure of 3-methyl-4-oxo-1-phenyl-N-3-(trifluoromethyl)phenyl-1H,4H,7H-pyrazolo[3,4-b]pyridine-5-carboxamide is characterized by a pyrazolopyridine core with several functional groups that contribute to its unique pharmacological profile. The presence of a trifluoromethyl group and a phenyl ring enhances its lipophilicity and stability, making it an attractive candidate for drug development.

Recent studies have focused on the biological activities of this compound. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that 3-methyl-4-oxo-1-phenyl-N-3-(trifluoromethyl)phenyl-1H,4H,7H-pyrazolo[3,4-b]pyridine-5-carboxamide exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, this compound has also shown significant antiviral activity against various viruses. A research team from the University of California demonstrated that 3-methyl-4-oxo-1-phenyl-N-3-(trifluoromethyl)phenyl-1H,4H,7H-pyrazolo[3,4-b]pyridine-5-carboxamide effectively inhibits the replication of influenza virus by targeting viral RNA-dependent RNA polymerase. This finding opens up new avenues for the development of antiviral drugs against influenza and other RNA viruses.

The anticancer potential of 3-methyl-4-oxo-1-phenyl-N-3-(trifluoromethyl)phenyl-1H,4H,7H-pyrazolo[3,4-b]pyridine-5-carboxamide has also been explored. A study conducted at the National Cancer Institute found that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells. These findings suggest that this compound could be developed into a novel anticancer agent with minimal side effects.

The pharmacokinetic properties of 3-methyl-4-o xo - 1 - phen yl - N - 3 - ( trifluorometh yl ) phen yl - 1 H , 4 H , 7 H - pyrazolo [ 3 , 4 - b ] pyridine - 5 - carboxamide have been extensively studied to optimize its therapeutic potential. Research has shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. Additionally, the compound exhibits low toxicity in preclinical studies, further supporting its safety and efficacy.

In conclusion, 3-methyl - 4 - ox o - 1 - phen yl - N - 3 - ( trifluorometh yl ) phen yl - 1 H , 4 H , 7 H - pyrazolo [ 3 , 4 - b ] pyridine - 5 - carboxamide (CAS No. 941936 - 15 - 8) is a promising compound with diverse biological activities and therapeutic potential. Its anti-inflammatory, antiviral, and anticancer properties make it an attractive candidate for further drug development. Ongoing research is expected to uncover more about its mechanisms of action and optimize its use in clinical settings.